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Compound of Interest

Compound Name: DBeQ

Cat. No.: B1669860 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

integrity. This document provides essential safety and logistical information for the proper

disposal of DBeQ (Dibenz[a,h]anthracene-7,14-dione, 5,6,11,12-tetraphenyl-), a selective,

potent, and reversible p97 inhibitor used in various research applications. Adherence to these

guidelines is crucial to ensure personal safety and environmental protection.

Key Chemical and Physical Properties of DBeQ
A summary of the key quantitative data for DBeQ is presented below for easy reference. This

information is critical for understanding the chemical's characteristics and for making informed

decisions on its handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1669860?utm_src=pdf-interest
https://www.benchchem.com/product/b1669860?utm_src=pdf-body
https://www.benchchem.com/product/b1669860?utm_src=pdf-body
https://www.benchchem.com/product/b1669860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 177355-84-9

Molecular Formula C₂₂H₂₀N₄

Molecular Weight 340.42 g/mol

Appearance White to light yellow powder or crystal

Purity Typically ≥98% (HPLC)

Solubility

Soluble in DMSO (e.g., 25 mg/mL or up to 100

mM), DMF (e.g., 25 mg/mL), and to a lesser

extent in Ethanol (e.g., 1.4 mg/mL).[1] Insoluble

in water.

Storage Temperature
Recommended at +4°C for short-term storage

and -20°C for long-term storage.

Stability
Stable for at least two years when stored

correctly.[2]

Experimental Protocol: Standard Disposal
Procedure for DBeQ
The following step-by-step procedure outlines the recommended protocol for the disposal of

DBeQ. This procedure is based on standard practices for the disposal of hazardous chemical

waste and information typically found in Safety Data Sheets (SDS).

1. Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, use a

NIOSH-approved respirator.
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2. Waste Collection:

Solid Waste:

Collect un-used or contaminated solid DBeQ in a clearly labeled, sealed container

designated for hazardous chemical waste.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated materials such as weigh boats, pipette tips, and gloves should also be

placed in this container.

Liquid Waste:

Solutions of DBeQ (e.g., in DMSO) should be collected in a separate, labeled, and sealed

container for hazardous liquid waste.

Do not pour DBeQ solutions down the drain.

3. Spill Management:

Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

Carefully sweep up the absorbed material and place it into a sealed container for

hazardous waste.

Clean the spill area with a suitable solvent (e.g., ethanol or acetone) followed by soap and

water. Collect all cleaning materials as hazardous waste.

Major Spills:

Evacuate the laboratory and alert others in the area.
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Contact your institution's Environmental Health and Safety (EHS) department immediately.

Prevent the spill from entering drains or waterways.

4. Final Disposal:

All containers of DBeQ waste must be clearly labeled with the contents and associated

hazards.

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed chemical waste disposal company.[3][4][5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

DBeQ Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DBeQ, from

initial handling to final disposal.
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Caption: Logical workflow for the safe disposal of DBeQ.

Disclaimer: This information is intended as a guide and should be supplemented with a

thorough review of the manufacturer's Safety Data Sheet (SDS) for DBeQ and your institution's

specific safety protocols. Always prioritize safety and consult with your Environmental Health

and Safety department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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